Cas no 128049-57-0 (Benzo[1,2-b:4,3-b']dipyrrole-3(2H)-carboxamide,7-[[7-[[(1aS,7aS)-1a,2-dihydro-5-oxo-1H-cycloprop[c]indol-3(5H)-yl]carbonyl]-1,6-dihydrobenzo[1,2-b:4,3-b']dipyrrol-3(2H)-yl]carbonyl]-1,6-dihydro-)

• Product name: Benzo[1,2-b:4,3-b']dipyrrole-3(2H)-carboxamide,7-[[7-[[(1aS,7aS)-1a,2-dihydro-5-oxo-1H-cycloprop[c]indol-3(5H)-yl]carbonyl]-1,6-dihydrobenzo[1,2-b:4,3-b']dipyrrol-3(2H)-yl]carbonyl]-1,6-dihydro-
• CAS No: 128049-57-0
• MF: C₃₂H₂₆N₆O₄
• MW: 558.586646556854
• CID: 157429
• PubChem ID: 148105

Benzo[1,2-b:4,3-b']dipyrrole-3(2H)-carboxamide,7-[[7-[[(1aS,7aS)-1a,2-dihydro-5-oxo-1H-cycloprop[c]indol-3(5H)-yl]carbonyl]-1,6-dihydrobenzo[1,2-b:4,3-b']dipyrrol-3(2H)-yl]carbonyl]-1,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:4,3-b']dipyrrole-3(2H)-carboxamide,7-[[7-[[(1aS,7aS)-1a,2-dihydro-5-oxo-1H-cycloprop[c]indol-3(5H)-yl]carbonyl]-1,6-dihydrobenzo[1,2-b:4,3-b']dipyrrol-3(2H)-yl]carbonyl]-1,6-dihydro-
• (+)-Ci-cdp2
• 2-[2-[(1aS,7aS)-5-oxo-1a,2-dihydro-1H-cyclopropa[c]indole-3-carbonyl]-7,8-dihydro-3H-pyrrolo[3,2-e]indole-6-carbonyl]-7,8-dihydro-3H-pyrrolo[3,2-e]indole-6-carboxamide
• Benzo[1,2-b:4,3-b']dipyrrole-3(2H)-carboxamide,7-[[7-[[(1aS,7aS)-1a,2-dihydro-5-oxo-1H-cyclopr...
• Benzo[1,2-b:4,3-b']dipyrrole-3(2H)-carboxamide,7-[[7-[[(1aS,7aS)-1a,2-dihydro-5-oxo-1H-cycloprop[c]indol-3(5H)-yl]carbonyl]-1
• (1aS)-7-((7-((1a,2-Dihydro-5-oxo-1H-cycloprop(c)indol-3(5H)-yl)carbonyl)-1,6-dihydrobenzo(1,2-b:4,3-b')dipyrrol-3(2H)-yl)carbonyl)-1,6-dihydrobenzo(1,2-b:4,3-b')dipyrrole-3(2H)-carboxamide
• 7-{[7-{[(1aS,7aS)-5-oxo-1a,2-dihydro-1H-cyclopropa[c]indol-3(5H)-yl]carbonyl}-1,6-dihydropyrrolo[3,2-e]indol-3(2H)-yl]carbonyl}-1,6-dihydropyrrolo[3,2-e]indole-3(2H)-carboxamide
• 128049-57-0

• Inchi： InChI=1S/C32H26N6O4/c33-31(42)37-10-7-19-21-12-24(34-23(21)2-4-27(19)37)29(40)36-9-6-18-20-13-25(35-22(20)1-3-26(18)36)30(41)38-15-16-14-32(16)8-5-17(39)11-28(32)38/h1-5,8,11-13,16,34-35H,6-7,9-10,14-15H2,(H2,33,42)/t16-,32-/m1/s1
• InChI Key： YOZJUPSDBZBCIY-HEJPQYQCSA-N
• SMILES： NC(N1CCC2C3C=C(C(N4CCC5C6C=C(C(N7C[C@H]8C[C@@]98C=CC(C=C79)=O)=O)NC=6C=CC4=5)=O)NC=3C=CC1=2)=O

Computed Properties

• Exact Mass: 556.18612
• Monoisotopic Mass: 558.201553
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 2
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Tautomer Count: 288
• Topological Polar Surface Area: 136

Experimental Properties

• Density: 1.65
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.873
• PSA: 129.8
• LogP: 4.35990